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Experimental Protocols for Key CYP450 Studies

The data in the summary tables are derived from standardized clinical study designs. Here are the

methodologies from key studies that investigated isavuconazole's CYP450 metabolism and interactions.

Study
Focus

Study Design &
Population

Dosing
Regimen

Key Pharmacokinetic Parameters
Measured

| CYP3A4 Substrate (Midazolam) [1] | • Design: Phase 1, open-label • Population: Healthy adults | •

Isavuconazole: 200 mg (as prodrug) TID for 2 days, then 200 mg QD. • Midazolam: Single 3 mg oral dose

with and without isavuconazole. | • Area Under the Curve (AUC) • Maximum Concentration (Cmax) | |

CYP3A4 Inducer (Rifampin) [1] | • Design: Phase 1, open-label • Population: Healthy adults | •

Isavuconazole: Single 200 mg dose (as prodrug) after pre-treatment with rifampin. • Rifampin: 600 mg QD

for multiple days. | • AUC • Cmax • Apparent Clearance (CL/F) | | CYP3A4 Inhibitor (Ketoconazole) [1]

| • Design: Phase 1, open-label • Population: Healthy adults | • Isavuconazole: Single 200 mg dose (as

prodrug) with and without ketoconazole. • Ketoconazole: 200 mg BID. | • AUC from time 0 to infinity

(AUC0–∞) • Cmax | | Multi-CYP Substrate (Methadone) [2] [3] | • Design: Phase 1, open-label •

Population: Healthy adults (n=23) | • Isavuconazole: 200 mg (as prodrug) TID for 2 days, then 200 mg QD.

• Methadone: Single 10 mg oral dose with and without isavuconazole. | • AUC∞ for R- and S-methadone
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enantiomers • Cmax | | CYP2B6 Substrate (Bupropion) [2] [3] | • Design: Phase 1, open-label •

Population: Healthy adults (n=24) | • Isavuconazole: 200 mg (as prodrug) TID for 2 days, then 200 mg QD.

• Bupropion: Single 100 mg oral dose with and without isavuconazole. | • AUC∞ • Cmax |

Visualizing the Metabolic Pathway and Interactions

The following diagram illustrates the core metabolic pathway of isavuconazonium sulfate to its active form,

isavuconazole, and the key CYP450-mediated drug-drug interactions (DDIs) that impact its concentration

and the concentrations of co-administered drugs.

Key Clinical Implications for Drug Development

The pharmacokinetic profile of isavuconazole has several critical implications for clinical practice and drug

development:

Avoid Concomitant Use with Strong Inducers/Inhibitors: The dramatic reduction in exposure with
strong inducers like rifampin and the significant increase with strong inhibitors like ketoconazole
make co-administration contraindicated, as it can lead to therapeutic failure or toxicity [1] [4].
Manage Interactions with CYP3A4 Substrates: As a moderate CYP3A4 inhibitor, isavuconazole

requires caution when co-administered with sensitive CYP3A4 substrates with a narrow therapeutic
index, such as tacrolimus and sirolimus. Therapeutic drug monitoring (TDM) is recommended for

these drugs [5] [6].
Consider Complex Metabolic Pathways: The unusual dual effect on CYP2B6 (induction) and

complex interactions with drugs metabolized by multiple enzymes (e.g., methadone) highlight the
need for a thorough understanding of a drug's primary metabolic pathway before co-administration [2]

[5] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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